Cas no 95333-13-4 (Benzofuran-4-carbaldehyde)

Benzofuran-4-carbaldehyde structure
Benzofuran-4-carbaldehyde structure
Product Name:Benzofuran-4-carbaldehyde
CAS No:95333-13-4
MF:C9H6O2
MW:146.14274263382
MDL:MFCD10699414
CID:799357
PubChem ID:13307981
Update Time:2024-10-25

Benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Benzofurancarboxaldehyde
    • Benzofuran-4-carbaldehyde
    • 1-benzofuran-4-carbaldehyde
    • 4-BENZOFURANCARBALDEHYDE
    • benzo<b>furan-4-carbaldehyde
    • benzofuran-4-carboxaldehyde
    • 4-Benzofurancarboxaldehyde (9CI)
    • 4-benzo[b]furancarbaldehyde
    • RLBNWXQWPDJHAT-UHFFFAOYSA-N
    • FCH882413
    • 6526AJ
    • CM10759
    • MB08826
    • AS06447
    • SY024355
    • AB0064319
    • AX8267408
    • 95333-13-4
    • DTXSID70536129
    • AKOS006302749
    • MFCD10699414
    • AS-32431
    • DB-295243
    • SCHEMBL3800012
    • Z1198279472
    • EN300-211280
    • VDA33313
    • MDL： MFCD10699414
    • Inchi： 1S/C9H6O2/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-6H
    • InChI Key： RLBNWXQWPDJHAT-UHFFFAOYSA-N
    • SMILES： O=CC1C2=C(OC=C2)C=CC=1

Computed Properties

  • Exact Mass: 146.03700
  • Monoisotopic Mass: 146.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 251.5±13.0 ºC (760 Torr),
  • Flash Point: 110.2±12.5 ºC,
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • PSA: 30.21000
  • LogP: 2.24530
  • Vapor Pressure: No data available

Benzofuran-4-carbaldehyde Security Information

Benzofuran-4-carbaldehyde Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Benzofuran-4-carbaldehyde Production Method

Production Method 1

209256-39-3 209256-39-3
95333-13-4 95333-13-4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  15 min, -45 °C; -45 °C → -5 °C; -5 °C → -45 °C
1.2 Reagents: Potassium bisulfate Solvents: Water ;  -45 °C → rt
Reference
Preparation of N-acyl-2-arylcyclopropylmethylamines as melatonergics
, World Intellectual Property Organization, , ,

Production Method 2

173470-67-2 173470-67-2
95333-13-4 95333-13-4
Reaction Conditions
1.1 Reagents: Oxalyl chloride Solvents: Dimethyl sulfoxide ,  Dichloromethane ;  -78 °C; 10 min, -78 °C
1.2 Solvents: Dichloromethane ;  20 min, -78 °C; 20 min, -78 °C
1.3 Reagents: Triethylamine ;  -78 °C → rt; overnight, rt
Reference
Preparation of 4-phenyl substituted tetrahydroisoquinolines and their therapeutic use to block reuptake of norepinephrine, dopamine, and serotonin for the treatment of neurological and psychological disorders
, United States, , ,

Production Method 3

95333-17-8 95333-17-8
95333-13-4 95333-13-4
Reaction Conditions
1.1 Catalysts: Acetic acid
Reference
Conformational analysis of organic carbonyl compounds. Part 4. A proton and carbon-13 nuclear magnetic resonance study of formyl and acetyl derivatives of benzo[b]furan
Benassi, Rois; Folli, Ugo; Iarossi, Dario; Schenetti, Luisa; Taddei, Ferdinando, Journal of the Chemical Society, 1984, (9), 1479-85

Production Method 4

95333-13-4 95333-13-4
Reaction Conditions
Reference
Preparation of 4-benzoheterocyclyl-1-aminocarbonylmethylpyrrolidine-3-carboxylic acid derivatives as endothelin antagonists
, United States, , ,

Production Method 5

128868-60-0 128868-60-0
128851-73-0 128851-73-0
95333-13-4 95333-13-4
123297-88-1 123297-88-1
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ;  -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 3,4-di-substituted cyclobutene-1,2-diones as CXC-chemokine receptor ligands
, United States, , ,

Production Method 6

209256-39-3 209256-39-3
95333-13-4 95333-13-4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  15 min, -45 °C
Reference
Preparation of benzofuran and dihydrobenzofuran melatonergic agents
, United States, , ,

Production Method 7

209256-39-3 209256-39-3
95333-13-4 95333-13-4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ,  Water ;  rt → -78 °C; -78 °C; 3 h, -78 °C; -78 °C → 0 °C
1.2 Reagents: Sodium sulfate decahydrate ;  0 °C
Reference
Selective Synthesis of C4-Functionalized Benzofurans by Rhodium-Catalyzed Vinylene Transfer: Computational Study on the Cyclopentadienyl Ligand
Kitano, Junya; Nishii, Yuji ; Miura, Masahiro, Organic Letters, 2022, 24(31), 5679-5683

Production Method 8

173470-67-2 173470-67-2
95333-13-4 95333-13-4
Reaction Conditions
1.1 Solvents: Chloroform ;  rt
1.2 Reagents: Manganese oxide (MnO2) ;  overnight, rt
Reference
Preparation of retinoid analogs that have selectivity as RXR agonists
, World Intellectual Property Organization, , ,

Production Method 9

173470-67-2 173470-67-2
95333-13-4 95333-13-4
Reaction Conditions
1.1 Reagents: Oxalyl chloride Solvents: Dimethyl sulfoxide ,  Dichloromethane ;  -78 °C; 10 min, -78 °C
1.2 Solvents: Dichloromethane ;  20 min, -78 °C; 20 min, -78 °C
1.3 Reagents: Triethylamine ;  -78 °C → rt; overnight, rt
Reference
Preparation and use of furan-fused-4-phenyl substituted tetrahydroisoquinolines for treatment of attention deficit hyperactivity disorder (ADHD)
, World Intellectual Property Organization, , ,

Production Method 10

95333-13-4 95333-13-4
Reaction Conditions
Reference
Preparation of substituted pyrrolidine-3-carboxylic acids as endothelin antagonists
, United States, , ,

Production Method 11

95333-13-4 95333-13-4
Reaction Conditions
Reference
Preparation of 1-(carbamoylmethyl)pyrrolidine-3-carboxylates and analogs as endothelin antagonists
, United States, , ,

Production Method 12

95333-13-4 95333-13-4
Reaction Conditions
Reference
Preparation of benzo-1,3-dioxolyl- and benzofuranyl-substituted pyrrolidine derivatives as endothelin antagonists.
, World Intellectual Property Organization, , ,

Production Method 13

95333-13-4 95333-13-4
Reaction Conditions
Reference
Preparation of pyrrolidinecarboxylic acid derivatives and analogs as endothelin antagonists
, World Intellectual Property Organization, , ,

Production Method 14

128868-60-0 128868-60-0
128851-73-0 128851-73-0
95333-13-4 95333-13-4
123297-88-1 123297-88-1
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ;  -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 3,4-diaminocyclobutene-1,2-diones as CXC-chemokine receptor ligands
, United States, , ,

Production Method 15

128868-60-0 128868-60-0
128851-73-0 128851-73-0
95333-13-4 95333-13-4
123297-88-1 123297-88-1
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ;  -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of diaminothiadiazole dioxides and monoxides as CXC- and CC-chemokine receptor ligands
, World Intellectual Property Organization, , ,

Production Method 16

128868-60-0 128868-60-0
128851-73-0 128851-73-0
95333-13-4 95333-13-4
123297-88-1 123297-88-1
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ;  -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 3,4-di-substituted cyclobutene-1,2-diones as cxc-chemokine receptor ligands
, World Intellectual Property Organization, , ,

Benzofuran-4-carbaldehyde Raw materials

Benzofuran-4-carbaldehyde Preparation Products

Benzofuran-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:95333-13-4)Benzofuran-4-carbaldehyde
Order Number:A859090
Stock Status:in Stock
Quantity:250.0mg/1.0g/5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:16
Price ($):247.0/394.0/1183.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:95333-13-4)Benzofuran-4-carbaldehyde
A859090
Purity:99%/99%/99%
Quantity:250.0mg/1.0g/5.0g
Price ($):247.0/394.0/1183.0
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